Cas no 84522-29-2 (Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester)
84522-29-2 structure
Product Name:Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester
CAS No:84522-29-2
MF:C15H26O2
MW:238.365745067596
CID:728207
PubChem ID:53428922
Update Time:2025-04-19
Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester
- ethyl 2-methyl-8-propan-2-ylbicyclo[2.2.2]octane-5-carboxylate
- ethyl 7-isopropyl-5-methylbicyclo[2.2.2]octane-2-carboxylate
- DTXSID501004804
- 84522-29-2
- Ethyl 7-isopropyl-5-methylbicyclo(2.2.2)octane-2-carboxylate
- Ethyl 5-methyl-7-(propan-2-yl)bicyclo[2.2.2]octane-2-carboxylate
- EINECS 283-024-6
- NS00061782
-
- Inchi: 1S/C15H26O2/c1-5-17-15(16)14-8-11-7-12(9(2)3)13(14)6-10(11)4/h9-14H,5-8H2,1-4H3
- InChI Key: BSYZAGFQVCLKBE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CC2CC(C(C)C)C1CC2C)=O
Computed Properties
- Exact Mass: 238.193280068g/mol
- Monoisotopic Mass: 238.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
84522-29-2 (Bicyclo[2.2.2]octane-2-carboxylicacid, 5-methyl-7-(1-methylethyl)-, ethyl ester) Related Products
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